Cas no 1998005-76-7 (3-amino-5-cyclopropylpentanoic acid)

• Product Name: 3-amino-5-cyclopropylpentanoic acid
• CAS No: 1998005-76-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6484063
• PubChem ID: 165961658
• Update Time: 2025-05-22

3-amino-5-cyclopropylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-cyclopropylpentanoic acid
• Cyclopropanepentanoic acid, β-amino-

• Inchi： 1S/C8H15NO2/c9-7(5-8(10)11)4-3-6-1-2-6/h6-7H,1-5,9H2,(H,10,11)
• InChI Key： AIFPLWRIMRFDPI-UHFFFAOYSA-N
• SMILES： C1(CCC(N)CC(O)=O)CC1

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 291.1±23.0 °C(Predicted)
• pka: 3.80±0.10(Predicted)

Additional information on 3-amino-5-cyclopropylpentanoic acid

3-Amino-5-Cyclopropylpentanoic Acid: A Comprehensive Overview

3-Amino-5-cyclopropylpentanoic acid, also known by its CAS number 1998005-76-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has been the subject of numerous studies aimed at understanding its properties, applications, and potential uses in various industries. The compound's structure consists of a pentanoic acid backbone with a cyclopropyl group attached at the 5th position and an amino group at the 3rd position. This configuration imparts distinct chemical and physical properties, making it a valuable compound for research and development.

The synthesis of 3-amino-5-cyclopropylpentanoic acid involves a series of well-defined chemical reactions. Researchers have explored various methods to optimize the synthesis process, ensuring high yields and purity. One notable approach involves the use of enzymatic catalysis, which not only enhances reaction efficiency but also aligns with green chemistry principles by minimizing waste and reducing environmental impact. Recent advancements in this area have been documented in peer-reviewed journals, highlighting the importance of sustainable practices in modern chemical synthesis.

The structural uniqueness of 3-amino-5-cyclopropylpentanoic acid contributes to its versatility in different applications. In the pharmaceutical industry, this compound has shown promise as a precursor for drug development. Its ability to form stable amide bonds makes it an ideal candidate for designing bioactive molecules with potential therapeutic benefits. For instance, studies have demonstrated its role in the synthesis of peptide-based drugs targeting specific receptors, offering new avenues for treating various diseases.

Moreover, 3-amino-5-cyclopropylpentanoic acid exhibits interesting properties in materials science. Its cyclopropyl group introduces strain into the molecule, which can be harnessed to create materials with enhanced mechanical strength or unique electronic properties. Researchers are actively exploring these possibilities, particularly in the context of developing advanced polymers and composites for use in aerospace and electronics industries.

In recent years, there has been growing interest in understanding the biological effects of 3-amino-5-cyclopropylpentanoic acid. Preclinical studies have revealed its potential as an antioxidant and anti-inflammatory agent. These findings suggest that the compound could play a role in mitigating oxidative stress-related conditions, such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate cellular signaling pathways has opened new opportunities for exploring its role in cancer therapy.

The application of computational chemistry techniques has significantly advanced our understanding of 3-amino-5-cyclopropylpentanoic acid. Molecular modeling studies have provided insights into its three-dimensional structure, stability, and reactivity. These computational tools have also facilitated the prediction of its interactions with biological systems, aiding in the design of more effective drug delivery systems.

In conclusion, 3-amino-5-cyclopropylpentanoic acid is a multifaceted compound with vast potential across diverse fields. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors. As research continues to uncover new properties and uses for this compound, it is likely to contribute significantly to both academic and industrial advancements.